Cas no 1119446-11-5 (1-Ethyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1-Ethyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 1119446-11-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1087581
• PubChem ID: 30029744
• Update Time: 2025-10-30

1-Ethyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 1-ethyl-6-methyl-2-oxopyridine-3-carboxylic acid
• 1-ETHYL-6-METHYL-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXYLIC ACID
• MFCD12198442
• BS-36866
• CS-0329613
• DTXSID30652697
• 1-Ethyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylicacid
• 1119446-11-5
• AKOS012171996

• MDL： MFCD12198442
• Inchi： 1S/C9H11NO3/c1-3-10-6(2)4-5-7(8(10)11)9(12)13/h4-5H,3H2,1-2H3,(H,12,13)
• InChI Key： QFHVANSXTMCUEL-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC=C(C)N1CC

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 59.30000
• LogP: 0.87480

Additional information on 1-Ethyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid

Comprehensive Overview of 1-Ethyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 1119446-11-5)

1-Ethyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 1119446-11-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridine derivatives family, which are widely recognized for their versatility in drug discovery and material science. With the increasing demand for novel heterocyclic compounds, this molecule stands out for its potential applications in medicinal chemistry and biocatalysis.

The molecular structure of 1-Ethyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid features a pyridine ring substituted with an ethyl group at position 1, a methyl group at position 6, and a carboxylic acid moiety at position 3. This configuration contributes to its bioactive properties, making it a candidate for further exploration in enzyme inhibition and receptor modulation. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the context of small-molecule therapeutics.

In recent years, the compound has been linked to studies involving anti-inflammatory agents and antimicrobial activity, aligning with the global focus on combating antibiotic resistance. Its carboxylic acid functional group allows for easy derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This adaptability is crucial for high-throughput screening in drug development pipelines.

From an industrial perspective, CAS No. 1119446-11-5 is often discussed in forums related to green chemistry and sustainable synthesis. As environmental regulations tighten, chemists are exploring eco-friendly routes to produce such intermediates, including catalytic methods and solvent-free reactions. The compound’s stability under various conditions also makes it suitable for scale-up processes in API (Active Pharmaceutical Ingredient) manufacturing.

Frequently asked questions about this compound include its solubility profile (notably in water and organic solvents), melting point, and spectroscopic data (IR, NMR, and MS). These parameters are critical for researchers designing experiments or validating synthetic pathways. Additionally, its compatibility with metal-catalyzed cross-coupling reactions—a hot topic in modern organic chemistry—has been a subject of recent publications.

Given the rise of computational chemistry, 1-Ethyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid has also been modeled for molecular docking studies to predict interactions with biological targets. This approach accelerates the identification of potential drug candidates while reducing laboratory costs. The compound’s logP value and hydrogen bonding capacity further enhance its relevance in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions.

In summary, CAS No. 1119446-11-5 represents a multifaceted tool for researchers navigating the intersections of organic synthesis, drug design, and industrial applications. Its structural features and adaptability position it as a valuable asset in addressing contemporary challenges in life sciences and material innovation. As interest grows in personalized medicine and targeted therapies, compounds like this will likely play pivotal roles in future breakthroughs.